Cas no 1806996-28-0 (3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806996-28-0
• MF: C₁₀H₆BrF₂N₃
• MW: 286.07554769516
• CID: 4806902
• Update Time: 2025-10-29

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H6BrF2N3/c11-4-7-3-6(1-2-14)8(5-15)16-9(7)10(12)13/h3,10H,1,4H2
• InChI Key： GSLPKPUEYALDSF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(CC#N)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

Professional Introduction to 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806996-28-0)

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806996-28-0) is a highly versatile and significant compound in the field of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a bromomethyl group provides a reactive site for further functionalization, while the cyano and difluoromethyl substituents contribute to its unique chemical properties and reactivity. These features have positioned this compound as a key building block in the development of novel pharmaceuticals and agrochemicals.

The compound's structure is particularly interesting due to its combination of electron-withdrawing and electron-donating groups, which can influence its electronic properties and interactions with biological targets. The difluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity in drug molecules, making it a popular choice in medicinal chemistry. In contrast, the bromomethyl group offers a reactive handle for introducing new functionalities through nucleophilic substitution reactions, allowing for the construction of complex molecular architectures.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile. Researchers have demonstrated its utility in the preparation of substituted pyridines, which are integral to many pharmacophores. For example, studies have shown that this compound can be effectively used to synthesize kinase inhibitors, which are crucial in targeted cancer therapies. The ability to modify the pyridine core through selective functionalization has opened up new avenues for drug discovery.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential therapeutic applications. The bromomethyl group allows for easy introduction of amine or thiol functionalities, enabling the creation of peptidomimetics and other bioactive molecules. Additionally, the difluoromethyl group has been associated with improved pharmacokinetic properties, such as increased lipophilicity and resistance to enzymatic degradation. These attributes make it an attractive scaffold for developing next-generation drugs.

In academic research, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile has been employed in various studies aimed at understanding molecular interactions and designing novel therapeutic agents. Its incorporation into libraries of compounds has facilitated high-throughput screening processes, leading to the identification of promising candidates for further development. The compound's reactivity also makes it suitable for studying transition metal-catalyzed reactions, which are essential in modern synthetic organic chemistry.

The agrochemical sector has also benefited from the versatility of this compound. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. By leveraging the reactive sites on 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile, researchers have been able to develop new formulations that offer improved efficacy and environmental safety.

The synthesis of this compound typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Common starting materials include pyridine derivatives that undergo bromination, cyanation, and fluorination steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high precision. These synthetic strategies underscore the compound's importance as a synthetic intermediate.

The safety profile of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound in a laboratory setting.

In conclusion, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806996-28-0) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new uses for this compound, its importance in chemical synthesis is likely to grow even further.